N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide

• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-[3-[(4-methylphenyl)sulfonylamino]propyl]furan-2-carboxamide
• InChI: InChI=1S/C15H18N2O4S/c1-12-5-7-13(8-6-12)22(19,20)17-10-3-9-16-15(18)14-4-2-11-21-14/h2,4-8,11,17H,3,9-10H2,1H3,(H,16,18)
• InChI Key: SKQPCYOHZLSOLB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCCNC(=O)C2=CC=CO2

Description

N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide, also known as MS-222 or tricaine methanesulfonate, is a chemical compound widely used in scientific research as an anesthetic agent for aquatic animals. It was first synthesized in the 1950s and has since become a popular choice due to its effectiveness and low toxicity.

Mechanism of Action

N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide works by blocking the sodium channels in the nervous system of aquatic animals. This prevents the transmission of nerve impulses, leading to a state of unconsciousness. The mechanism of action of N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide is similar to that of lidocaine, a commonly used local anesthetic.
Biochemical and Physiological Effects
N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide has been shown to have minimal effects on the biochemical and physiological parameters of aquatic animals. It does not affect the oxygen consumption, heart rate, or blood pressure of fish. However, prolonged exposure to high concentrations of N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide can lead to respiratory depression and decreased cardiac output.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide as an anesthetic agent for aquatic animals include its low toxicity, effectiveness, and ease of use. It is also relatively inexpensive and readily available. However, N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide has some limitations. It can only be used for short-term anesthesia, and prolonged exposure can lead to adverse effects. It is also not suitable for some species of aquatic animals, such as sharks and rays.

Future Directions

There are several areas of future research for N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide. One potential direction is to develop new formulations of N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide that are more effective and have fewer side effects. Another area of research is to study the long-term effects of N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide on aquatic animals, particularly in terms of behavior and reproduction. Finally, there is a need to develop alternative anesthetic agents that are more suitable for species that are not compatible with N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide.

Synthesis Methods

The synthesis of N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide involves several steps. First, 4-methylbenzenesulfonyl chloride is reacted with 3-aminopropylamine to form N-(3-aminopropyl)-4-methylbenzenesulfonamide. This intermediate is then reacted with furfurylamine to yield N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide. The final product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide is commonly used as an anesthetic agent for aquatic animals, such as fish, amphibians, and crustaceans. It is preferred over other anesthetics due to its low toxicity and effectiveness in inducing a state of unconsciousness for surgical procedures. N-(3-{[(4-methylphenyl)sulfonyl]amino}propyl)-2-furamide is also used in the field of neuroscience to study the effects of anesthesia on the nervous system of aquatic animals.